Cas no 2034572-03-5 ((3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone)

• Product Name: (3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• CAS No: 2034572-03-5
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 5336600
• Update Time: 2025-06-27

(3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone
• (3-pyrimidin-4-yloxypyrrolidin-1-yl)-(1-thiophen-2-ylcyclopentyl)methanone
• (3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone

• Inchi： 1S/C18H21N3O2S/c22-17(18(7-1-2-8-18)15-4-3-11-24-15)21-10-6-14(12-21)23-16-5-9-19-13-20-16/h3-5,9,11,13-14H,1-2,6-8,10,12H2
• InChI Key： JKCSITJJMZZRHM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(N2CCC(C2)OC2C=CN=CN=2)=O)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 456
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6

Additional information on (3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone

Comprehensive Analysis of (3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone (CAS No. 2034572-03-5)

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound (3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone (CAS No. 2034572-03-5) has garnered significant attention due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines a pyrimidine moiety with a pyrrolidine ring and a thiophene-containing cyclopentyl group, making it a promising candidate for further research in targeted therapies. Its molecular architecture suggests potential interactions with enzymes or receptors involved in inflammatory and oncogenic pathways, aligning with current trends in precision medicine.

The growing interest in small-molecule inhibitors and kinase-targeted drugs has placed compounds like 2034572-03-5 at the forefront of pharmaceutical innovation. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for treating diseases with high unmet medical needs. Recent publications highlight the role of similar compounds in modulating protein-protein interactions (PPIs), a hot topic in drug design and computational chemistry. This aligns with frequent search queries such as "novel kinase inhibitors 2024" and "thiophene derivatives in drug development," reflecting the compound's relevance to contemporary scientific discourse.

From a synthetic chemistry perspective, the preparation of (3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone involves multi-step organic transformations, including cross-coupling reactions and amide bond formation. These methods are widely discussed in organic synthesis forums, where users often search for "efficient pyrrolidine functionalization techniques" or "pyrimidine-ether synthesis protocols." The compound's logP and solubility profiles further make it a subject of interest in ADME studies, a critical aspect of preclinical research.

In the context of intellectual property and patent landscapes, derivatives of 2034572-03-5 have been explored in recent filings related to autoimmune disorders and metabolic diseases. This ties into trending searches like "new patent drugs for inflammation" and "small molecules for immune modulation." The compound's bioisosteric potential—replacing the thiophene ring with other aromatic systems—also opens doors for lead optimization, a key focus area in pharmaceutical R&D.

Analytical characterization of this compound typically employs advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography, addressing common queries like "how to confirm pyrrolidine-based compound purity." Its stability under various pH conditions and thermal stress is another area of investigation, particularly for researchers optimizing formulation strategies—a topic frequently searched in conjunction with "solid-state chemistry of API intermediates."

As the scientific community continues to explore targeted drug delivery systems, the physicochemical properties of 2034572-03-5 make it a viable candidate for nanocarrier conjugation or prodrug development. This resonates with industry trends toward personalized therapeutics, where compounds with modular scaffolds are highly valued. The integration of machine learning in molecular docking studies further amplifies interest, as evidenced by rising searches for "AI in SAR prediction" and "computational modeling of heterocyclic compounds."

In conclusion, (3-(Pyrimidin-4-yloxy)pyrrolidin-1-yl)(1-(thiophen-2-yl)cyclopentyl)methanone represents a compelling case study at the intersection of medicinal chemistry, materials science, and biotechnology. Its multifaceted applications—from drug discovery to chemical biology—position it as a compound worthy of continued exploration, particularly in an era dominated by high-throughput screening and rational drug design paradigms.